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Compound of Interest

Compound Name: Ethyl 1H-indole-4-carboxylate

Cat. No.: B1582132 Get Quote

Introduction
Ethyl 1H-indole-4-carboxylate is a valuable heterocyclic building block in organic synthesis,

serving as a key intermediate in the development of functionalized indoles for medicinal

chemistry and materials science.[1] Its molecular structure, featuring an aromatic indole ring

system coupled with an ethyl ester functional group, provides a versatile scaffold for creating

complex molecular architectures. Accurate structural elucidation and confirmation are

paramount for its application in research and development. This technical guide provides an in-

depth analysis of the spectroscopic data for Ethyl 1H-indole-4-carboxylate (Molecular

Formula: C₁₁H₁₁NO₂, Molecular Weight: 189.21 g/mol ), focusing on Mass Spectrometry (MS),

Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy. While experimental Mass

Spectrometry data is readily available, the public domain currently lacks published

experimental NMR and IR spectra. Therefore, this guide will present the known MS data

alongside a detailed, expert interpretation of the predicted ¹H NMR, ¹³C NMR, and IR spectra

based on established spectroscopic principles and data from isomeric analogs.

Molecular Structure and Atom Numbering
To facilitate the discussion of spectroscopic data, the following IUPAC-recommended

numbering scheme for the indole ring and the ethyl ester group will be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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